Cas no 1261965-60-9 (4-(3,4-Dimethoxyphenyl)-3-fluorophenol)

• Product Name: 4-(3,4-Dimethoxyphenyl)-3-fluorophenol
• CAS No: 1261965-60-9
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18313876
• CID: 2766472
• PubChem ID: 53219555
• Update Time: 2025-09-27

4-(3,4-Dimethoxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dimethoxyphenyl)-3-fluorophenol, 95%
• 1261965-60-9
• DTXSID80684387
• 4-(3,4-DIMETHOXYPHENYL)-3-FLUOROPHENOL
• AKOS017557553
• 2-Fluoro-3',4'-dimethoxy[1,1'-biphenyl]-4-ol
• MFCD18313876
• 4-(3,4-Dimethoxyphenyl)-3-fluorophenol

• MDL： MFCD18313876
• Inchi： 1S/C14H13FO3/c1-17-13-6-3-9(7-14(13)18-2)11-5-4-10(16)8-12(11)15/h3-8,16H,1-2H3
• InChI Key： PSPXMSVUZUAGMD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=C(C=1)OC)OC)O

Computed Properties

• Exact Mass: 248.08487243g/mol
• Monoisotopic Mass: 248.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,4-Dimethoxyphenyl)-3-fluorophenol

Introduction to 4-(3,4-Dimethoxyphenyl)-3-fluorophenol (CAS No. 1261965-60-9)

4-(3,4-Dimethoxyphenyl)-3-fluorophenol, identified by the chemical identifier CAS No. 1261965-60-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a combination of a dimethoxyphenyl group and a fluorophenol moiety, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of both electron-donating methoxy groups and an electron-withdrawing fluorine atom imparts a delicate balance of reactivity and stability, which is highly advantageous for medicinal chemistry applications.

The 3-fluorophenol core of this compound is particularly noteworthy due to its role in modulating the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. Fluorine atoms are well-documented in drug design for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility and bioavailability of pharmaceuticals. In contrast, the 3,4-dimethoxyphenyl substituent introduces additional electronic and steric effects that can fine-tune the interactions of the molecule with biological systems. This dual functionality makes 4-(3,4-Dimethoxyphenyl)-3-fluorophenol a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Studies suggest that derivatives of 4-(3,4-Dimethoxyphenyl)-3-fluorophenol may exhibit inhibitory properties against various enzymes and receptors involved in inflammatory pathways, making them relevant for therapeutic applications in conditions such as arthritis and autoimmune diseases. Additionally, the compound's structural motif has been explored as a potential scaffold for kinase inhibitors, where the fluorine atom can serve as a key interaction point with the active site of the target enzyme.

The synthesis of 4-(3,4-Dimethoxyphenyl)-3-fluorophenol presents an interesting challenge due to the need to carefully control reaction conditions to achieve high yield and purity. Traditional synthetic routes often involve multi-step sequences that require precise temperature control and anhydrous environments to prevent unwanted side reactions. However, recent innovations in catalytic methods have provided more efficient pathways for constructing this core structure. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce both the dimethoxyphenyl and fluorophenol moieties in a single synthetic sequence, significantly reducing the number of synthetic steps required.

In addition to its pharmaceutical potential, 4-(3,4-Dimethoxyphenyl)-3-fluorophenol has garnered attention in materials science due to its ability to form stable coordination complexes with metal ions. These complexes have been investigated for their potential applications in catalysis, luminescence, and as components in organic electronic devices. The interplay between the electron-donating dimethoxy groups and the electron-withdrawing fluorine atom allows for tunable coordination properties, making this compound a versatile building block for advanced material design.

The growing interest in fluorinated aromatic compounds has also led to new methodologies for their functionalization. Techniques such as fluoroalkylation reactions have been developed to introduce fluorine atoms at specific positions on aromatic rings with high selectivity. These methods are particularly valuable for modifying 4-(3,4-Dimethoxyphenyl)-3-fluorophenol, allowing researchers to explore a wide range of structural analogs with tailored biological activities. Such modifications are crucial for optimizing drug candidates through structure-activity relationship (SAR) studies.

Evaluation of 4-(3,4-Dimethoxyphenyl)-3-fluorophenol in preclinical models has revealed intriguing pharmacological profiles that warrant further investigation. Initial studies indicate that this compound may possess anti-inflammatory effects by modulating signaling pathways associated with cytokine production and immune cell function. The ability to interact selectively with biological targets while maintaining metabolic stability makes it an attractive candidate for further development into a therapeutic agent. Moreover, its compatibility with green chemistry principles has been noted, as many synthetic routes can be adapted to use environmentally benign solvents and catalysts.

The future direction of research on 4-(3,4-Dimethoxyphenyl)-3-fluorophenol is likely to focus on expanding its chemical diversity through derivatization strategies that introduce additional functional groups or alter the substitution pattern on the aromatic core. Advances in automation and high-throughput screening technologies will facilitate rapid testing of large libraries of derivatives, accelerating the discovery process. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications that address unmet medical needs.

In conclusion, 4-(3,4-Dimethoxyphenyl)-3-fluorophenol (CAS No. 1261965-60-9) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics while also serving as a versatile scaffold for material innovation. As research continues to uncover new synthetic methods and biological functions, 4-(3,4-Dimethoxyphenyl)-3-fluorophenol is poised to play an increasingly important role in advancing scientific understanding and technological development.